![molecular formula C15H10FN3O3S B2803107 N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide CAS No. 868371-09-9](/img/structure/B2803107.png)
N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide
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Description
N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide, also known as FMBI, is a chemical compound that has gained significant attention in the field of scientific research. FMBI is a derivative of benzothiazole and has shown potential in various biological applications.
Scientific Research Applications
Synthesis and Chemical Properties
Fluorinated benzothiazole derivatives have been extensively studied for their synthesis and chemical properties. A convenient synthesis method involving chlorination, amination, and hydrogenation processes has been developed for related compounds, offering high yields and purity (Xu, Xu, & Zhu, 2013). These methods can be adapted for the synthesis of N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide, focusing on the introduction of the nitrobenzamide moiety and the specific fluorination pattern.
Antimicrobial and Antitumor Activities
Compounds similar to this compound have shown promising antimicrobial and antitumor activities. For instance, fluorobenzamides containing thiazole and thiazolidine moieties have been synthesized and tested for antimicrobial activity, indicating the potential of fluorinated benzothiazole derivatives in developing new antimicrobial agents (Desai, Rajpara, & Joshi, 2013). Furthermore, fluorinated 2-(4-aminophenyl)benzothiazoles have been explored for their cytotoxic properties against human breast cancer cell lines, highlighting the antitumor potential of such compounds (Hutchinson et al., 2001).
Imaging Applications
The incorporation of fluorine atoms into benzothiazole derivatives enhances their properties as imaging agents. For example, fluorinated benzothiazoles have been developed as new positron emission tomography (PET) ligands for imaging metabotropic glutamate receptor subtype 1 (mGluR1) in the brain (Yamasaki et al., 2011). This suggests that this compound could potentially be explored for similar imaging applications, leveraging the electron-withdrawing nature of the fluorine atom and the specific electronic properties of the benzothiazole ring.
properties
IUPAC Name |
N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FN3O3S/c1-18-13-11(16)6-3-7-12(13)23-15(18)17-14(20)9-4-2-5-10(8-9)19(21)22/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRVOMSBUSFBECS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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